1-(Azepan-1-yl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]ethanone
• InChI: InChI=1S/C20H23N5O2S/c1-27-16-8-6-15(7-9-16)20-22-21-17-10-11-18(23-25(17)20)28-14-19(26)24-12-4-2-3-5-13-24/h6-11H,2-5,12-14H2,1H3
• InChI Key: BTGRCEKDYGNUCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)N4CCCCCC4
• Molecular Formula: C20H23N5O2S
• Molecular Weight: 397.5 g/mol

Description

1-(Azepan-1-yl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)ethanone is a useful research compound. Its molecular formula is C20H23N5O2S and its molecular weight is 397.5. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticancer Activity

A series of novel derivatives, including those structurally related to the specified compound, were synthesized to evaluate their antioxidant and anticancer activities. Notably, certain derivatives displayed antioxidant activity superior to that of ascorbic acid when tested by the DPPH radical scavenging method. Additionally, these compounds exhibited significant anticancer potential, particularly against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, with 1-(4-Fluorophenyl)-2-((5-(2-((4-methoxyphenyl)amino)ethyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)ethanone emerging as the most active against the glioblastoma U-87 cell line (Tumosienė et al., 2020).

Utility in Heterocyclic Synthesis

The utility of compounds structurally related to 1-(Azepan-1-yl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)ethanone in heterocyclic synthesis has been reviewed. These compounds serve as critical intermediates for synthesizing a variety of biologically significant heterocycles, indicating a broad spectrum of potential applications in medicinal chemistry and drug discovery (Salem et al., 2021).

Synthesis and Antifungal Activities

Compounds incorporating the 4-methoxyphenyl moiety, akin to the chemical structure , have been synthesized and assessed for their antifungal activities. These derivatives demonstrated moderate to potent in vitro antifungal activity against Candida albicans and Candida spp., showcasing their potential as antifungal agents (Massa et al., 1992).